Cas no 2227867-86-7 ((1S)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol
• CAS No: 2227867-86-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6381552
• PubChem ID: 165612535
• Update Time: 2025-10-07

(1S)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol
• EN300-1753510
• 2227867-86-7

• Inchi： 1S/C12H17NO/c1-3-13-7-6-11-8-10(9(2)14)4-5-12(11)13/h4-5,8-9,14H,3,6-7H2,1-2H3/t9-/m0/s1
• InChI Key： RNPOKGZPVCRZNO-VIFPVBQESA-N
• SMILES： O[C@@H](C)C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Additional information on (1S)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol

Compound CAS No 2227867-86-7: (1S)-1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)ethan-1-Ol

Compound CAS No 2227867-86-7, also known as (1S)-1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)ethan-1-Ol, is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

The chemical structure of (1S)-1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)ethan-1-Ol is characterized by a chiral center at the ethanol moiety, which imparts stereochemical specificity to the molecule. This stereochemistry is crucial for its biological activity, as it determines the molecule's interaction with target proteins and enzymes. The indole ring system, a common feature in many bioactive compounds, contributes to the molecule's stability and ability to penetrate cellular membranes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1S)-1-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)ethan-1-Ol using asymmetric catalysis techniques. These methods not only enhance the yield of the desired enantiomer but also reduce the environmental impact of the synthesis process. The use of green chemistry principles in the production of this compound aligns with global efforts to promote sustainable chemical manufacturing.

In terms of pharmacological activity, (1S)-1-(1-Ethyl-2,3-Dihydro-1H Indol 5 Yl)ethan 1 Ol has demonstrated potent inhibitory effects on key enzymes involved in inflammation and oxidative stress. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, its ability to scavenge free radicals makes it a promising candidate for antioxidant therapies.

The therapeutic potential of (1S)-1-(Ethyl 2 3 Dihydro Indol 5 Yl)ethanol extends beyond inflammation. Preclinical studies have revealed its efficacy in modulating neuroprotective pathways, suggesting its potential application in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a targeted anticancer agent.

From an analytical standpoint, the characterization of Compound CAS No 2227867 86 7 relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide critical insights into the compound's purity, stereochemistry, and molecular interactions. Recent innovations in analytical chemistry have further enhanced the accuracy and precision of these techniques, enabling researchers to better understand the compound's behavior in complex biological systems.

In conclusion, (S)-Ethanolic Indole Derivative CAS No 2227867 86 7 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.